7-(2-chlorobenzyl)-8-(dimethylamino)-3-methyl-3,7-dihydro-1H-purine-2,6-dione

• IUPAC Name: 7-[(2-chlorophenyl)methyl]-8-(dimethylamino)-3-methylpurine-2,6-dione
• InChI: InChI=1S/C15H16ClN5O2/c1-19(2)14-17-12-11(13(22)18-15(23)20(12)3)21(14)8-9-6-4-5-7-10(9)16/h4-7H,8H2,1-3H3,(H,18,22,23)
• InChI Key: MJKWGVYFTZYHPW-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)NC1=O)N(C(=N2)N(C)C)CC3=CC=CC=C3Cl
• Molecular Formula: C15H16ClN5O2
• Molecular Weight: 333.77 g/mol

Description

Introduction This chemical compound belongs to a broader class of purine derivatives, known for their varied biological activities. The research on these compounds mainly focuses on their synthesis, molecular structure, and the evaluation of their biological activities. These studies contribute significantly to the development of new pharmaceuticals and understanding the structure-activity relationship of purine compounds.

Synthesis Analysis The synthesis of purine derivatives involves multiple steps, including alkylation, amino substitution, and functional group transformation. Specific methods for synthesizing similar compounds involve starting from 6-chloro-2-(trifluoromethyl)-9H-purine, followed by alkylation with the appropriate benzyl halide and displacement of the chloro group with dimethylamine. These methods enable the production of various analogs with potential biological activities (Kelley, Linn, & Selway, 1989).

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and environmental impact. Proper handling and disposal procedures should be followed to ensure safety.